Cas no 773838-08-7 (N-(4-Hydroxybenzoyl)-β-alanine)

• Product name: N-(4-Hydroxybenzoyl)-β-alanine
• CAS No: 773838-08-7
• MF: C₁₀H₁₁NO₄
• MW: 209.19864
• CID: 552195
• PubChem ID: 4262966

N-(4-Hydroxybenzoyl)-β-alanine Chemical and Physical Properties

Names and Identifiers

• b-Alanine, N-(4-hydroxybenzoyl)-
• 3-[(4-hydroxybenzoyl)amino]propanoic acid
• N-(4-HYDROXYBENZOYL)-BETA-ALANINE
• 3-(4-hydroxybenzamido)propanoic acid
• 773838-08-7
• 3-[(4-hydroxyphenyl)formamido]propanoic acid
• CBDivE_005834
• SCHEMBL3211210
• Oprea1_564691
• AKOS000126013
• DTXSID70401363
• FT-0764413
• N-(4-Hydroxybenzoyl)-β-alanine

• Inchi： InChI=1S/C10H11NO4/c12-8-3-1-7(2-4-8)10(15)11-6-5-9(13)14/h1-4,12H,5-6H2,(H,11,15)(H,13,14)
• InChI Key： CCMIVIPJZXDMHP-UHFFFAOYSA-N
• SMILES： C1=CC(=CC=C1C(=O)NCCC(=O)O)O

Computed Properties

• Exact Mass: 209.06900
• Monoisotopic Mass: 209.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.6Ų
• XLogP3: 0.3

Experimental Properties

• Density: 1.342
• Boiling Point: 517.5°C at 760 mmHg
• Flash Point: 266.8°C
• Refractive Index: 1.589
• PSA: 86.63000
• LogP: 0.98760

N-(4-Hydroxybenzoyl)-β-alanine Security Information

N-(4-Hydroxybenzoyl)-β-alanine Customs Data

• HS CODE：2924299090
• Customs Data：

  China Customs Code:

  2924299090

  Overview:

  2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives